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Compound of Interest

Compound Name: Disperse Brown 1

Cat. No.: B1345095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and related

physicochemical properties of C.I. Disperse Brown 1. The information is compiled from

various chemical databases and supplier information to ensure accuracy and relevance for

research and development applications.

Physicochemical Data Summary
C.I. Disperse Brown 1 is a disperse dye characterized as an azo compound. It is primarily

used in the dyeing of polyester and other synthetic fibers. For scientific purposes,

understanding its precise molecular weight and formula is critical for stoichiometric calculations,

analytical method development, and toxicological studies. The key quantitative data for C.I.

Disperse Brown 1 are summarized in the table below.
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Parameter Value Reference

Chemical Name

2,2'-[[3-chloro-4-[(2,6-dichloro-

4-

nitrophenyl)azo]phenyl]imino]bi

sethanol

[1][2]

C.I. Name Disperse Brown 1 [1][3][4]

C.I. Number 11152

CAS Registry Number 12236-00-9, 23355-64-8

Molecular Formula C₁₆H₁₅Cl₃N₄O₄

Molecular Weight 433.67 g/mol

Synonyms

Disperse Brown 3G, Disperse

Brown 3RD, Disperse Brown

S-3R

Chemical Identity and Molecular Weight
The molecular weight of a compound is a fundamental property derived from its molecular

formula. The diagram below illustrates the relationship between the molecular formula and the

resulting molecular weight for C.I. Disperse Brown 1.
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Molecular Formula: C16H15Cl3N4O4

Calculation Molecular Weight

Carbon (C)
16 atoms

Sum of
Atomic Weights

Hydrogen (H)
15 atoms

Chlorine (Cl)
3 atoms

Nitrogen (N)
4 atoms

Oxygen (O)
4 atoms

433.67 g/mol

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Disperse Brown 1 | C16H15Cl3N4O4 | CID 31878 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. worlddyevariety.com [worlddyevariety.com]

4. Disperse Brown 1 | 12236-00-9 [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of C.I.
Disperse Brown 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345095#molecular-weight-of-c-i-disperse-brown-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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